Cas no 99029-76-2 (L-Valinamide, N5-[imino[[(2,4,6-trimethylphenyl)sulfonyl]amino]methyl]-N2-[[(4-methoxyphenyl)methoxy]carbonyl]-L-ornithyl-N5-[imino[[(2,4,6-trimethylphenyl)sulfonyl]amino]methyl]-L-ornithyl-)

• Product Name: L-Valinamide, N5-[imino[[(2,4,6-trimethylphenyl)sulfonyl]amino]methyl]-N2-[[(4-methoxyphenyl)methoxy]carbonyl]-L-ornithyl-N5-[imino[[(2,4,6-trimethylphenyl)sulfonyl]amino]methyl]-L-ornithyl-
• CAS No: 99029-76-2
• MF: C₄₄H₆₄N₁₀O₁₀S₂
• MW: 957.169967651367
• CID: 6625277
• Update Time: 2024-02-02

L-Valinamide, N5-[imino[[(2,4,6-trimethylphenyl)sulfonyl]amino]methyl]-N2-[[(4-methoxyphenyl)methoxy]carbonyl]-L-ornithyl-N5-[imino[[(2,4,6-trimethylphenyl)sulfonyl]amino]methyl]-L-ornithyl- Chemical and Physical Properties

Names and Identifiers

• L-Valinamide, N5-[imino[[(2,4,6-trimethylphenyl)sulfonyl]amino]methyl]-N2-[[(4-methoxyphenyl)methoxy]carbonyl]-L-ornithyl-N5-[imino[[(2,4,6-trimethylphenyl)sulfonyl]amino]methyl]-L-ornithyl-

• Inchi： 1S/C44H64N10O10S2/c1-25(2)36(39(45)55)52-41(57)34(12-10-18-48-42(46)53-65(59,60)37-28(5)20-26(3)21-29(37)6)50-40(56)35(51-44(58)64-24-32-14-16-33(63-9)17-15-32)13-11-19-49-43(47)54-66(61,62)38-30(7)22-27(4)23-31(38)8/h14-17,20-23,25,34-36H,10-13,18-19,24H2,1-9H3,(H2,45,55)(H,50,56)(H,51,58)(H,52,57)(H3,46,48,53)(H3,47,49,54)/t34-,35-,36-/m0/s1
• InChI Key： WRUKLWIXIJMMMQ-KVBYWJEESA-N
• SMILES： C(N)(=O)[C@H](C(C)C)NC(=O)[C@H](CCCNC(=N)NS(C1=C(C)C=C(C)C=C1C)(=O)=O)NC(=O)[C@H](CCCNC(=N)NS(C1=C(C)C=C(C)C=C1C)(=O)=O)NC(OCC1=CC=C(OC)C=C1)=O

Experimental Properties

• Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.89±0.46(Predicted)